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Compound of Interest

Compound Name: Cortistatin-17 (human)

Cat. No.: B12376340

For immediate implementation, this document provides essential safety and logistical
information for laboratory personnel handling Cortistatin-17 (human). It includes detailed
operational procedures and a disposal plan to ensure the safety of researchers and the
integrity of scientific data.

Cortistatin-17, a human neuropeptide with structural similarities to somatostatin, is a potent
biological material requiring strict adherence to safety protocols.[1][2] While a specific Safety
Data Sheet (SDS) for Cortistatin-17 is not publicly available, the following guidelines are based
on established best practices for handling research-grade peptides.

Operational Plan: From Receipt to Experimentation

A systematic approach is crucial to minimize exposure risk and maintain the stability of
Cortistatin-17.

1. Pre-Handling Preparations:

o Consult Institutional Protocols: Before handling, review your institution's specific
Environmental Health and Safety (EH&S) guidelines for hazardous chemical waste.[1][3]

» Designated Work Area: All handling of Cortistatin-17 should be confined to a designated,
clean, and organized laboratory bench or a chemical fume hood, especially when working
with the lyophilized powder.[1]
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Personal Protective Equipment (PPE): The primary barrier against accidental exposure is the
consistent use of appropriate PPE.[1]

. Handling Lyophilized Powder:

Prevent Inhalation: The fine, lyophilized powder can easily become airborne.[1] All weighing
and initial reconstitution should be performed within a fume hood or biosafety cabinet to
prevent inhalation.[1]

Temperature Acclimation: Before opening, allow the sealed container of lyophilized peptide
to warm to room temperature in a desiccator to prevent moisture absorption.[4][5]

Avoid Cross-Contamination: Use sterile, dedicated equipment (spatulas, pipette tips, etc.) for
each peptide to maintain experimental integrity and safety.[1]

. Reconstitution and Aliquoting:

Solvent Selection: The choice of solvent depends on the peptide's properties. For Cortistatin-
17, consult the manufacturer's instructions or general peptide solubility guidelines.[5][6]

Gentle Dissolution: Sonication in a water bath can aid in dissolving the peptide, but avoid
excessive heat.[4]

Single-Use Aliquots: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is
highly recommended to create single-use aliquots of the reconstituted solution.[4][5][6][7]

Clear Labeling: All vials containing Cortistatin-17, whether in lyophilized or solution form,
must be clearly labeled with the peptide name, concentration, preparation date, and a
"Research Use Only" warning.[1]

. Storage:

Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C or colder in
a tightly sealed container, protected from light.[4][5][8]

Peptide in Solution: Store aliquots at -20°C for short-term use (within a month) or at -80°C for
longer-term storage (up to 6 months).[4][6]
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Personal Protective Equipment (PPE) Summary

The following table summarizes the essential PPE for handling Cortistatin-17. A risk
assessment of specific laboratory tasks should be conducted to determine if additional PPE is
required.[4]

PPE Category Item Specifications and Use

Required to protect against
dust particles and splashes.
Must be ANSI Z87.1 compliant.

[4]

Eye and Face Protection Safety Goggles

Recommended in addition to
Face Shield safety goggles when there is a

significant splash hazard.[4]

Minimum requirement for
incidental contact. Double
) ) o gloving is recommended for
Hand Protection Disposable Nitrile Gloves ]
added protection. Change
gloves immediately if

contaminated.[1][4]

A standard, buttoned lab coat
Body Protection Laboratory Coat is required to protect skin and
clothing.[1][4]

Recommended when weighing
and handling the lyophilized

Respiratory Protection Respirator/Dust Mask o ]
powder to avoid inhalation.[4]

[7](8]

Minimum attire for working in a
_ Long Pants and Closed-Toe
General Laboratory Attire - laboratory where hazardous
oes
materials are present.[4]

Disposal Plan: Managing Cortistatin-17 Waste
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Proper disposal of Cortistatin-17 and contaminated materials is critical to prevent

e

nvironmental contamination and ensure regulatory compliance.[1] Never dispose of peptides

in the regular trash or down the drain.[1]

[EEN

. Waste Segregation:

Solid Waste: All solid waste contaminated with Cortistatin-17, such as pipette tips, gloves,
and empty vials, must be collected in a clearly labeled, leak-proof hazardous waste
container.[3]

Liquid Waste: Collect all liquid waste containing Cortistatin-17 in a designated, properly
labeled hazardous waste container.[3]

. Chemical Inactivation (if required by institution):

Consult EHS: Before attempting any chemical inactivation, consult your institution's
Environmental Health & Safety (EHS) department for approved protocols.[3]

Common Reagents: Common reagents for peptide inactivation include a 10% bleach
solution (final concentration of 0.5-1.0% sodium hypochlorite), 1 M sodium hydroxide
(NaOH), or 1 M hydrochloric acid (HCI).[3] This should be performed in a chemical fume
hood.[3]

Neutralization: If a strong acid or base is used for inactivation, the solution must be
neutralized to a pH between 5.5 and 9.0 before final disposal.[3]

. Final Disposal:

Hazardous Waste Pickup: Arrange for the pickup and disposal of all Cortistatin-17 waste
through your institution's certified hazardous waste management service.[1][3]

Emergency Procedures

In the event of accidental exposure, follow these immediate steps:

Skin Contact: Immediately rinse the affected area with soap and water for at least 15
minutes.[1]
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Eye Contact: Use the nearest eyewash station to flush the eyes continuously for 15 minutes
and seek immediate medical attention.[1][8]

Inhalation: Move the affected individual to fresh air immediately and seek medical attention.

[11[8]
Ingestion: Rinse the mouth with water and seek immediate medical attention.[8]

Spills: For small spills, use an inert absorbent material. For larger spills, contain the area and
follow your institution's spill response procedures.[9]
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Caption: Workflow for the safe handling and disposal of Cortistatin-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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